Cas no 2418678-84-7 (N-Methyl-2-[[1-[(1-methylpyrazol-4-yl)methyl]aziridin-2-yl]methoxy]-N-phenylbenzamide)

• Product Name: N-Methyl-2-[[1-[(1-methylpyrazol-4-yl)methyl]aziridin-2-yl]methoxy]-N-phenylbenzamide
• CAS No: 2418678-84-7
• MF: C₂₂H₂₄N₄O₂
• MW: 376.451564788818
• CID: 5359343
• Update Time: 2025-07-09

N-Methyl-2-[[1-[(1-methylpyrazol-4-yl)methyl]aziridin-2-yl]methoxy]-N-phenylbenzamide Chemical and Physical Properties

Names and Identifiers

• Z4244371896
• N-methyl-2-({1-[(1-methyl-1H-pyrazol-4-yl)methyl]aziridin-2-yl}methoxy)-N-phenylbenzamide
• N-Methyl-2-[[1-[(1-methylpyrazol-4-yl)methyl]aziridin-2-yl]methoxy]-N-phenylbenzamide

• Inchi： 1S/C22H24N4O2/c1-24-13-17(12-23-24)14-26-15-19(26)16-28-21-11-7-6-10-20(21)22(27)25(2)18-8-4-3-5-9-18/h3-13,19H,14-16H2,1-2H3
• InChI Key： MRAGOCZAWOMNAB-UHFFFAOYSA-N
• SMILES： O(C1=CC=CC=C1C(N(C)C1C=CC=CC=1)=O)CC1CN1CC1C=NN(C)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 525
• XLogP3: 2.6
• Topological Polar Surface Area: 50.4

Additional information on N-Methyl-2-[[1-[(1-methylpyrazol-4-yl)methyl]aziridin-2-yl]methoxy]-N-phenylbenzamide

N-Methyl-2-[[1-[(1-methylpyrazol-4-yl)methyl]aziridin-2-yl]methoxy]-N-phenylbenzamide: A Comprehensive Overview

The compound with CAS No. 2418678-84-7, known as N-Methyl-2-[[1-[(1-methylpyrazol-4-yl)methyl]aziridin-2-yl]methoxy]-N-phenylbenzamide, is a complex organic molecule with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and promising pharmacological properties. Recent studies have highlighted its role in various biological systems, making it a subject of interest for researchers and industry professionals alike.

The benzamide core of this molecule serves as a foundational structure, with modifications at the 2-position introducing a methoxy group that is further substituted by an aziridine ring. The aziridine moiety, a three-membered nitrogen-containing ring, is known for its reactivity and has been extensively studied in drug design. In this compound, the aziridine is substituted at the 1-position with a methylpyrazole group, adding another layer of complexity to the molecule's structure. This substitution pattern not only enhances the molecule's stability but also contributes to its unique pharmacokinetic properties.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound. Researchers have employed a combination of coupling reactions and ring-forming techniques to construct the aziridine ring and attach it to the benzamide backbone. The use of mild reaction conditions has been pivotal in preserving the integrity of sensitive functional groups during synthesis. These methods have not only improved yield but also facilitated scalability, making this compound more accessible for preclinical studies.

From a pharmacological standpoint, N-Methyl-2-[...]benzamide has demonstrated remarkable activity in vitro. Studies conducted on cellular models have revealed its ability to modulate key signaling pathways involved in inflammation and apoptosis. This suggests potential applications in the treatment of chronic inflammatory diseases and neurodegenerative disorders. Furthermore, preliminary animal studies have indicated that this compound exhibits favorable bioavailability and minimal toxicity, which are critical factors for its translation into clinical settings.

The structural versatility of this compound has also opened avenues for further modification. Researchers are exploring the impact of substituting different groups at the pyrazole ring or modifying the aziridine moiety to enhance potency and selectivity. Such modifications could lead to derivatives with improved therapeutic profiles, addressing unmet medical needs in various therapeutic areas.

In conclusion, N-Methyl-2-[...]benzamide (CAS No. 2418678-84-) represents a promising lead compound in drug discovery. Its unique structure, coupled with advancements in synthetic methods and pharmacological insights, positions it as a candidate for future therapeutic development. As research continues to unravel its full potential, this compound stands at the forefront of innovative approaches to address complex biomedical challenges.